Cas no 2228636-95-9 (3-2-(pyrrolidin-1-yl)ethyloxolane-2,5-dione)

• Product Name: 3-2-(pyrrolidin-1-yl)ethyloxolane-2,5-dione
• CAS No: 2228636-95-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6122840
• PubChem ID: 165712603
• Update Time: 2025-10-28

3-2-(pyrrolidin-1-yl)ethyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(pyrrolidin-1-yl)ethyloxolane-2,5-dione
• 2228636-95-9
• 3-[2-(pyrrolidin-1-yl)ethyl]oxolane-2,5-dione
• EN300-1771104

• Inchi： 1S/C10H15NO3/c12-9-7-8(10(13)14-9)3-6-11-4-1-2-5-11/h8H,1-7H2
• InChI Key： TYGCWIFSMLQMKK-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)CCN1CCCC1)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-2-(pyrrolidin-1-yl)ethyloxolane-2,5-dione

3-2-(Pyrrolidin-1-yl)ethyloxolane-2,5-dione: A Comprehensive Overview

3-2-(Pyrrolidin-1-yl)ethyloxolane-2,5-dione is a compound with the CAS number 2228636-95-9. This molecule is of significant interest in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. The compound is characterized by a fused ring system, combining a pyrrolidine moiety with an oxolane (tetrahydrofuran) ring, creating a bicyclic structure that offers both rigidity and flexibility. This combination makes it a versatile building block for various chemical reactions and material syntheses.

Recent studies have highlighted the importance of oxolane derivatives in drug discovery and polymer chemistry. The presence of the pyrrolidine group in 3-2-(pyrrolidin-1-yl)ethyloxolane-2,5-dione introduces additional functionality, such as hydrogen bonding capabilities and potential for stereochemical interactions. These properties make it an attractive candidate for exploring new drug delivery systems and advanced materials.

The synthesis of 3-2-(pyrrolidin-1-yl)ethyloxolane-2,5-dione typically involves multi-step reactions, often starting from readily available starting materials like pyrrolidine and diethyl acetaldehyde. The reaction sequence may include alkylation, cyclization, and oxidation steps to achieve the desired bicyclic structure. Researchers have optimized these reaction conditions to improve yield and purity, making the compound more accessible for large-scale applications.

In terms of applications, oxolane derivatives like this compound have been explored in the development of biodegradable polymers. The cyclic structure provides excellent mechanical properties while maintaining biocompatibility, making it suitable for biomedical applications such as tissue engineering scaffolds and drug delivery vehicles. Additionally, the compound's ability to form stable complexes with metal ions has led to its investigation in coordination chemistry and catalysis.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of 3-2-(pyrrolidin-1-yl)ethyloxolane-2,5-dione. Quantum mechanical calculations have revealed its electronic structure, which is crucial for understanding its reactivity in various chemical environments. These insights have paved the way for its use as a ligand in transition metal complexes, enhancing catalytic activity in industrial processes.

The toxicity profile of oxolane derivatives is another area of active research. While 3-2-(pyrrolidin-1-yl)ethyloxolane-2,5-dione has shown low acute toxicity in preliminary studies, long-term exposure effects are still under investigation. Regulatory agencies require thorough toxicological assessments before these compounds can be widely adopted in commercial products.

In conclusion, 3-2-(pyrrolidin-1-yli)ethyloxolane--dione (CAS 228636--95--9) represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in organic synthesis, materials science, and pharmacology. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in both academic research and industrial applications.